Cas no 17673-62-0 (9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester)

• Product Name: 9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester
• CAS No: 17673-62-0
• MF: C₃₆H₆₄O₂
• MW: 528.892171859741
• CID: 122493
• PubChem ID: 45934106
• Update Time: 2025-04-18

9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester
• LINOLEYL LINOLEATE
• octadeca-9,12-dienyl octadeca-9,12-dienoate
• LMFA07010146
• WE(18:2(9Z,12Z)/18:2(9Z,12Z))
• 9Z,12Z-octadecadienyl 9Z,12Z-octadecadienoate
• 9,12-Octadecadienoic acid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester
• [(9Z,12Z)-octadeca-9,12-dienyl] (9Z,12Z)-octadeca-9,12-dienoate
• 17673-62-0
• CHEBI:165670

• Inchi： 1S/C36H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20H,3-10,15-16,21-35H2,1-2H3/b13-11-,14-12-,19-17-,20-18-
• InChI Key： BWPODKUVJMQURN-MAZCIEHSSA-N
• SMILES： O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)CCCCCCCC/C=C\C/C=C\CCCCC

Computed Properties

• Exact Mass: 528.49100
• Monoisotopic Mass: 528.49063128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 30
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 12.15660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters